4-(6-Methoxypyridin-3-yl)-5-methylpyrimidin-2-amine

• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 4-(6-methoxypyridin-3-yl)-5-methylpyrimidin-2-amine
• InChI: InChI=1S/C11H12N4O/c1-7-5-14-11(12)15-10(7)8-3-4-9(16-2)13-6-8/h3-6H,1-2H3,(H2,12,14,15)
• InChI Key: AEIJHKSRZKAPBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1C2=CN=C(C=C2)OC)N

Description

4-(6-Methoxypyridin-3-yl)-5-methylpyrimidin-2-amine is a useful research compound. Its molecular formula is C11H12N4O and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4-chloro-5-methylpyrimidin-2-amine (250 mg, 1.74 mmol), tetrakistriphenylphosphine palladium (0) (100 mg, 0.087 mmol) and 6-methoxypyridin-3-ylboronic acid (398 mg, 2.60 mmol), 1,2-DME (6 mL) and Na2CO3 (1.74 mL, 2 M, 3.47 mmol) were added and heated to 120° C. in a microwave reactor for 30 minutes. The reaction mixture was filtered using acetonitrile and the filtrate was dried over anhydrous Na2SO4 and evaporated under reduced pressure. The crude product was purified by column chromatography on silica gel to yield 4-(6-methoxypyridin-3-yl)-5-methylpyrimidin-2-amine (160 mg, 43%). ESI-MS m/z calc. 216.10. Found 217.5 (M+1)+. Retention time 0.52 minutes.